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Compound of Interest

Compound Name: 2-Bromo-5-propylpyridine
CAS No.: 1159821-61-0
Cat. No.: B2678080
Get Quote
. J

Executive Summary & Immediate Action

Do not dispose of 2-Bromo-5-propylpyridine (CAS: 1159821-61-0) in general organic waste
or down the drain.[1][2]

This compound represents a specific class of Halogenated Organic Bases.[2][3] Its disposal
requires strict segregation from non-halogenated solvents and acidic waste streams.[2][3][4]
The presence of the bromine atom at the C2 position and the propyl chain at C5 dictates
specific incineration parameters to prevent the release of corrosive hydrogen bromide (HBr)
gas and nitrogen oxides (NOx).[2][3]

Immediate Directive:

o Segregate: Place all waste containing this substance into the Halogenated Solvent/Organic
waste stream.[2][3]

» Label: Explicitly mark containers as "Contains Halogenated Organics" and "Basic/Pyridine
Derivative."
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 |solate: Store away from strong acids (specifically Nitric Acid) and oxidizers.[2][3][4]

Chemical Profile & Hazard Assessment

To manage disposal effectively, one must understand the underlying chemistry that dictates
safety protocols. 2-Bromo-5-propylpyridine is not merely "waste"; it is a reactive intermediate.

[1]3]

Table 1: Physicochemical Safety Profile

Parameter Specification Operational Implication

Contains Nitrogen (base) and
Chemical Structure CsH10BrN Bromine (halogen).[1][2][5][6]

[7181el

Unique identifier for regulatory

CAS Number 1159821-61-0 )
tracking.[1][2]
High MW suggests lower
Molecular Weight 200.08 g/mol volatility than simple pyridine.
[11[2]
] o ] ] May adhere to glassware;
Physical State Liquid/Low-Melting Solid ) ) o
requires triple-rinsing.[1][2]
o Incompatible with Acids.
Reactivity Class Halogenated Heterocycle

Exothermic reaction risk.[1][2]

Combustible.[1][2] Classified
Flash Point >100°C (Predicted) as Ignitable Waste if mixed
with solvents.[2][3]

The "Why" Behind the Protocol (Causality)

e The Bromine Factor: Standard incinerators operating <1100°C may not fully mineralize
brominated compounds, potentially leading to the formation of dioxins or corrosive HBr.[2][3]
Designated halogenated waste streams are routed to high-temperature incinerators
equipped with caustic scrubbers to neutralize acid gases.
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e The Pyridine Ring: The nitrogen atom makes this compound basic.[2][3] If mixed into an
acidic waste stream (e.g., waste generated from acid workups), it can trigger an immediate
exothermic acid-base neutralization, pressurizing the container and potentially causing a
rupture.[1][2][3]

Pre-Disposal Protocol: A Self-Validating System

This protocol is designed as a self-validating loop.[1] You cannot proceed to the next step
without verifying the safety of the previous one.[2][3]

Step 1: Quenching & Neutralization (If in Reaction
Mixture)[3]

o Context: If the 2-Bromo-5-propylpyridine is part of a reaction mixture (e.g., unreacted
starting material), ensure all active reagents (lithium reagents, hydrides) are fully quenched.

» Validation: Check pH. The mixture should be neutral to slightly basic (pH 7-9). Do not acidify.

Step 2: Container Selection[3][4]

o Material: Use High-Density Polyethylene (HDPE) or Glass (Amber).[3] Avoid metal cans if
the waste is wet/aqueous, as the basicity and potential bromide ions can cause corrosion.[2]

[3]

 Validation: Inspect the container seal. Ensure it is compatible with halogenated solvents
(e.g., no standard rubber seals that might swell; use PTFE-lined caps).[3]

Step 3: Segregation (The Critical Control Point)[2][3]

e Action: Pour waste into the Halogenated waste container.
e Prohibited: Do NOT pour into "Non-Halogenated" or "Aqueous Acid" containers.

« Validation: Verify the container label reads "Halogenated."[2][3] If the container contains >1%
Halogen content by volume, it must be treated as halogenated waste.[2][3]

Disposal Workflow Visualization

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.benchchem.com/product/b2678080/docs?utm_src=pdf-body#2-bromo-5-propylpyridine-proper-disposal-procedures-safety-protocol
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2678080?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

The following diagram outlines the decision logic for disposing of 2-Bromo-5-propylpyridine
and its mixtures.

Waste Generation:
2-Bromo-5-propylpyridine

l

Is it Pure or in Mixture?

Reaction Mixture
(Solvents/Reagents)
Pure Compound
(Expired/Excess)
Step 1: Quench Reactive Reagents
(Ensure pH 7-9)

\

Step 2: |Identify Solvent Base

Halogenated Solvent Present? STREAM B:
(DCM, Chloroform, etc.) Non-Halogenated Organic Waste

v

STREAM A:
Halogenated Organic Waste

:

Labeling:
'‘Contains Halogenated Pyridines'
'‘Basic pH'

l

EHS Pickup / Incineration
(High Temp + Scrubbers)
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Caption: Decision tree for segregating 2-Bromo-5-propylpyridine. Note that the presence of
the brominated solute typically defaults the waste stream to "Halogenated" to ensure proper
incineration.[2][3]

Regulatory & Compliance Codes

Proper coding ensures your facility remains compliant with EPA (RCRA) and local regulations.

[2]3]

o Waste Characterization:
o Halogenated Solvent: If dissolved in DCM/Chloroform, use F002.[3]
o Ignitability: If the mixture has a flash point <60°C, use D001.[3]

o Toxicity: While 2-Bromo-5-propylpyridine is not explicitly listed on the P or U lists, it
exhibits toxicity characteristics common to halogenated pyridines.[1][3]

 Recommended Labeling:
o "Hazardous Waste - Halogenated Organic."
o Constituents: "2-Bromo-5-propylpyridine, [Solvent Name]."[1][3]

o Hazards: "Irritant, Combustible, Basic."[2][3]

Emergency Spill Procedures

In the event of a spill outside of containment:

o Evacuate & Ventilate: The propyl group increases volatility compared to heavier analogs;
respiratory irritation is the primary immediate risk.[2][3]

o PPE: Wear nitrile gloves (double gloving recommended), lab coat, and safety goggles.[3]
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e Absorb: Use an inert absorbent (Vermiculite or Sand).[2][3] Do not use paper towels if the
spilled material is neat/concentrated, as this increases surface area for potential
oxidation/ignition.[3]

o Decontaminate: Wash the surface with a dilute soap solution.[2][3] Collect all absorbent and
wash water into the Halogenated Waste container.[2][3]

References

» National Center for Biotechnology Information (2023).PubChem Compound Summary for
CID 69320, 2-Propylpyridine (Analogous Structure).[3] Retrieved from [Link][1][2][3]

» U.S. Environmental Protection Agency (EPA).Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes.[2][3] Retrieved from [Link]

e Princeton University EHS.Laboratory Waste Disposal Guide: Halogenated vs. Non-
Halogenated Solvents. (General Protocol Grounding).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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